Cas no 133391-72-7 (1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene)

1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene structure
133391-72-7 structure
Product Name:1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene
CAS No:133391-72-7
MF:C7H2Cl2F3NO2
MW:259.997490406036
CID:1233070
PubChem ID:15103062
Update Time:2025-04-20

1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dichloro-3-nitro-4-(trifluoromethyl)benzene
    • SureCN3881128
    • RL04814
    • AK131579
    • 2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
    • 2-trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine hydrochloride
    • 2-Trifluoromethyl-5,6-dichloronitrobenzene
    • KB-16049
    • BENZENE, 1,2-DICHLORO-3-NITRO-4-(TRIFLUOROMETHYL)-
    • 2-nitro-3,4-dichlorobenzotrifluoride
    • SCHEMBL9350046
    • 133391-72-7
    • DTXSID90568225
    • WUUWDHBPRAWSAU-UHFFFAOYSA-N
    • 70572-57-5
    • 1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene
    • Inchi: 1S/C7H2Cl2F3NO2/c8-4-2-1-3(7(10,11)12)6(5(4)9)13(14)15/h1-2H
    • InChI Key: WUUWDHBPRAWSAU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(F)(F)F)=C1[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 258.94156
  • Monoisotopic Mass: 258.9414682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.638
  • Boiling Point: 258.9°C at 760 mmHg
  • Flash Point: 110.4°C
  • Refractive Index: 1.511
  • PSA: 45.82
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